Cas no 56474-57-8 (Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-)

Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- structure
56474-57-8 structure
Product Name:Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-
CAS No:56474-57-8
MF:C11H15BrO
MW:243.140202760696
CID:385680
PubChem ID:278652
Update Time:2025-04-19

Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-
    • 1-bromo-4-methoxy-2,3,5,6-tetramethylbenzene
    • 4-Brom-2.3.5.6-tetramethylanisol
    • 4-bromo-2,3,5,6-tetramethylanisole
    • Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl
    • Bromdurenol-methylether
    • NSC 128393
    • SCHEMBL11268433
    • NSC128393
    • DTXSID30299142
    • 56474-57-8
    • NSC-128393
    • Inchi： 1S/C11H15BrO/c1-6-8(3)11(13-5)9(4)7(2)10(6)12/h1-5H3
    • InChI Key： CALWRWLFQOSHNJ-UHFFFAOYSA-N
    • SMILES： BrC1=C(C)C(C)=C(C(C)=C1C)OC

Computed Properties

  • Exact Mass: 242.03100
  • Monoisotopic Mass: 242.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 295.0±35.0 ºC (760 Torr),
  • Flash Point: 125.0±12.0 ºC,
  • Refractive Index: 1.527
  • Solubility: Almost insoluble (0.041 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 3.69130

Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Related Literature

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